Cas no 868371-07-7 (N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide)

• Product Name: N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide
• CAS No: 868371-07-7
• MF: C₁₅H₉F₂N₃O₃S
• MW: 349.31206870079
• CID: 6144151
• PubChem ID: 2151037
• Update Time: 2025-07-12

N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide
• AKOS024611114
• N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide
• (Z)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide
• N-[(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-nitrobenzamide
• CCG-286515
• 868371-07-7
• F1814-1533

• Inchi： 1S/C15H9F2N3O3S/c1-19-13-11(17)6-9(16)7-12(13)24-15(19)18-14(21)8-3-2-4-10(5-8)20(22)23/h2-7H,1H3/b18-15-
• InChI Key： PYXCHAQRQZFWRH-SDXDJHTJSA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)[N+](=O)[O-])=O)/N(C)C2C(=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 349.03326866g/mol
• Monoisotopic Mass: 349.03326866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide

Introduction to N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide (CAS No. 868371-07-7)

N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide, identified by its CAS number 868371-07-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a complex structural framework that integrates several key pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The structural composition of this compound is characterized by a benzothiazole core, which is a well-known scaffold in medicinal chemistry due to its broad spectrum of biological activities. The benzothiazole ring system is further functionalized with difluoro, methyl, and nitro substituents, which are strategically positioned to modulate the electronic and steric properties of the molecule. These modifications are designed to enhance interactions with biological targets, thereby improving pharmacological efficacy and selectivity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The benzothiazole scaffold, in particular, has been extensively studied for its potential in treating various diseases, including infectious disorders, inflammatory conditions, and neoplastic diseases. The introduction of fluorine atoms into the benzothiazole ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors for drug bioavailability and membrane permeability.

The nitrobenzamide moiety in the compound's structure is another key pharmacophore that contributes to its biological activity. Nitroaromatic compounds have been widely used in medicinal chemistry due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The nitro group can also be reduced to an amine under specific conditions, which can alter the pharmacological properties of the molecule. This redox-active feature makes it particularly interesting for studying enzyme mechanisms and developing prodrug strategies.

The synthesis of N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-< strong >3-nitrobenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzothiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps include the introduction of fluorine atoms via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves coupling the nitrobenzamide moiety to the benzothiazole scaffold using condensation reactions.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial in vitro assays have demonstrated that it exhibits inhibitory activity against several target enzymes and receptors relevant to human diseases. For instance, studies have shown that it can inhibit enzymes involved in inflammation and oxidative stress pathways, which are implicated in various chronic diseases such as arthritis and neurodegenerative disorders. Additionally, preliminary cell-based assays suggest that it may have antiproliferative effects on certain cancer cell lines.

The potential therapeutic applications of N-(< strong >2Z strong >)-< strong >4,6-difluoro strong >)-< strong > 3-methyl strong >)-< strong > 2,3-dihydro strong >)-< strong > 1,3-benzothiazol strong >)-< strong > 2-ylidene strong >)- 3-nitrobenzamide strong >) are broad and multifaceted. Given its structural complexity and diverse pharmacophoric features, it may be developed into a lead compound for further optimization into a clinical candidate. Its ability to modulate multiple biological pathways makes it a versatile tool for investigating disease mechanisms and developing combination therapies.

In conclusion, N-(< strong > 2Z strong >)-< strong > 4,6-difluoro strong >)-< strong > 3-methyl strong >)-< strong > 2,3-dihydro strong >)-< strong > 1,3-benzothiazol сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный >сильный >